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Compound of Interest

Compound Name: Piboserod hydrochloride

Cat. No.: B1662215

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piboserod hydrochloride (CAS Number: 178273-87-5) is a potent and selective 5-HTa
receptor antagonist that has been investigated for its therapeutic potential in various
cardiovascular and gastrointestinal disorders. This technical guide provides a comprehensive
overview of the chemical properties, mechanism of action, and analytical methodologies
related to Piboserod hydrochloride, intended to support research and development efforts in
the scientific community. All quantitative data is presented in structured tables for clarity, and
key experimental workflows and signaling pathways are visualized using diagrams.

Chemical Properties

Piboserod hydrochloride is the hydrochloride salt of Piboserod. Its chemical and physical
properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1662215?utm_src=pdf-interest
https://www.benchchem.com/product/b1662215?utm_src=pdf-body
https://www.benchchem.com/product/b1662215?utm_src=pdf-body
https://www.benchchem.com/product/b1662215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 178273-87-5 [1]
Molecular Formula C22H32CIN3O2 [1]
Molecular Weight 405.96 g/mol [11[2]
Appearance Solid powder [3]

Soluble in water and DMSO.[2]

Solubility 3]

Predicted pKa (Strongest )
] 9.8 (Predicted)
Basic)

N Store at -20°C for long-term
Storage Conditions N [4]
stability.

Note: Experimental values for melting point and boiling point are not readily available in the
reviewed literature. The provided pKa is a predicted value.

Mechanism of Action and Signaling Pathway

Piboserod is a selective antagonist of the 5-hydroxytryptamine 4 (5-HTa4) receptor.[4] The 5-HTa4
receptor is a G-protein coupled receptor (GPCR) that, upon activation by its endogenous ligand
serotonin (5-HT), primarily couples to the Gas subunit. This initiates a signaling cascade
involving the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP
(cAMP) levels. Elevated cAMP, in turn, activates Protein Kinase A (PKA), which phosphorylates
various downstream targets, modulating cellular function.

By competitively binding to the 5-HTa receptor, Piboserod blocks the binding of serotonin and
subsequent activation of this signaling pathway. This antagonism can modulate various
physiological processes, including gastrointestinal motility and cardiac function, which are key
areas of investigation for this compound.

Below is a diagram illustrating the canonical 5-HTa4 receptor signaling pathway and the
inhibitory action of Piboserod.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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